Cas no 7662-83-1 (4-(trimethylsilyl)phenylmethanamine)

• Product Name: 4-(trimethylsilyl)phenylmethanamine
• CAS No: 7662-83-1
• MF: C₁₀H₁₇NSi
• MW: 179.334183454514
• MDL: MFCD20690862
• CID: 3373447
• PubChem ID: 14770683
• Update Time: 2025-11-01

4-(trimethylsilyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)-
• [4-(trimethylsilyl)phenyl]methanamine
• 4-trimethylsilylbenzylamine
• SCHEMBL5470508
• YMYXDIFUYBPESC-UHFFFAOYSA-N
• MFCD20690862
• 4-trimethylsilanylbenzylamine
• DB-219040
• HAA66283
• 4-(Trimethylsilyl)benzylamine
• EN300-195373
• (4-trimethylsilylphenyl)methanamine
• 7662-83-1
• 4-(trimethylsilyl)phenylmethanamine

• MDL： MFCD20690862
• Inchi： 1S/C10H17NSi/c1-12(2,3)10-6-4-9(8-11)5-7-10/h4-7H,8,11H2,1-3H3
• InChI Key： YMYXDIFUYBPESC-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C([Si](C)(C)C)C=C1

Computed Properties

• Exact Mass: 179.113026081Da
• Monoisotopic Mass: 179.113026081Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(trimethylsilyl)phenylmethanamine

Exploring the Properties and Applications of BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- (CAS No. 7662-83-1)

BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- (CAS No. 7662-83-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its unique trimethylsilyl functional group, offers a range of applications due to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this molecule for its potential in drug development, advanced material synthesis, and more.

The molecular structure of BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- features a benzene ring substituted with a methanamine group and a trimethylsilyl moiety at the para position. This configuration imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis. The trimethylsilyl group, in particular, is known for its ability to protect reactive functional groups during chemical reactions, a feature that is highly sought after in complex synthetic pathways.

One of the most prominent applications of BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- is in the pharmaceutical industry. The compound serves as a key building block in the synthesis of various bioactive molecules. Its ability to act as a protective group for amines makes it indispensable in the production of drugs targeting neurological disorders, cardiovascular diseases, and other medical conditions. Recent studies have also explored its potential in the development of novel antidepressants and neuroprotective agents, aligning with the growing demand for mental health therapeutics.

In materials science, BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- is utilized in the creation of advanced polymers and coatings. The trimethylsilyl group enhances the thermal stability and hydrophobicity of these materials, making them suitable for high-performance applications. For instance, it is used in the production of silicone-based polymers, which are widely employed in electronics, automotive, and aerospace industries. The compound's role in improving material durability and resistance to environmental factors has made it a topic of interest in sustainable material development.

The synthesis of BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- typically involves the reaction of 4-aminobenzylamine with trimethylsilyl chloride under controlled conditions. This process requires precise temperature and pH control to ensure high yield and purity. Advances in catalytic methods have further optimized the production of this compound, reducing costs and environmental impact. Researchers are also investigating greener synthesis routes, such as using biocatalysts or microwave-assisted reactions, to align with the global push for sustainable chemistry practices.

From a market perspective, the demand for BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- is expected to grow steadily, driven by its expanding applications in pharmaceuticals and advanced materials. The compound's versatility and the increasing focus on personalized medicine and smart materials are key factors contributing to its market growth. Additionally, the rise of green chemistry initiatives has spurred innovation in the production and application of this compound, making it a relevant topic in both academic and industrial circles.

Safety and handling of BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- are critical considerations for researchers and manufacturers. While the compound is not classified as highly hazardous, proper storage conditions—such as keeping it in a cool, dry place away from oxidizing agents—are essential to maintain its stability. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), should always be followed when handling this chemical.

In conclusion, BENZENEMETHANAMINE, 4-(TRIMETHYLSILYL)- (CAS No. 7662-83-1) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with its applications in drug development and material science, make it a valuable asset in modern chemistry. As research continues to uncover new uses and synthesis methods, this compound is poised to play an even greater role in advancing scientific and technological innovations.